Cyclohexylamines
Cyclohexylamines are a class of organic compounds with the general formula C6H11NH2, derived from cyclohexanol through alkylation. These amines exhibit a unique structure that combines the properties of both aromatic and cyclic hydrocarbons, making them versatile intermediates in chemical synthesis. They find applications primarily in pharmaceuticals, agrochemicals, and as reagents for the production of surfactants, dyes, and polymers.
Cyclohexylamine itself is a primary amine with a broad range of uses, including the manufacture of pharmaceuticals such as antibiotics, antifungals, and antihistamines. Additionally, it serves as a precursor in the synthesis of more complex organic compounds due to its reactivity towards various functional groups.
Isomers of cyclohexylamine, such as 1-cyclohexylaminocyclohexane and 2-cyclohexylaminocyclohexane, each possess distinct structural features that influence their specific chemical behaviors. These isomers are often utilized in specialized applications where precise molecular geometry is required.
In summary, cyclohexylamines represent a crucial group of chemicals with wide-ranging industrial importance, driven by their unique properties and versatile synthetic utility.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Trans-4-isobutoxycyclohexanamine | 161715-67-9 | C10H21NO |
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(4-amino-2,2,3-trimethylcyclohexyl)methanol | 1053170-08-3 | C10H21NO |
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tert-butyl N-[(1S,2S)-2-aminocyclohexyl]carbamate | 180683-64-1 | C11H22N2O2 |
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N-(2-fluoroethyl)cyclohexanamine;hydrochloride | 673-37-0 | C8H16NF.HCl |
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(1r,4r)-N-(1-methoxypropan-2-yl)-4-methylcyclohexan-1-amine | 1592005-59-8 | C11H23NO |
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1-2-(pyrrolidin-1-yl)ethylcyclohexan-1-amine | 1343384-35-9 | C12H24N2 |
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tert-butyl N-{2-[(2-hydroxyethyl)amino]cyclohexyl}-N-methylcarbamate | 1353984-15-2 | C14H28N2O3 |
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N-(4-aminocyclohexyl)-2,2-dimethylpropanamide | 380828-68-2 | C11H22N2O |
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1-(prop-2-en-1-yl)cyclohexan-1-amine | 66838-79-7 | C9H17N |
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(1S,3R)-3-methylcyclohexan-1-amine | 64869-63-2 | C7H15N |
Related Literature
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Meifeng Tao,Liyan Wang,Evelyn Wendt-Pienkowski,Ningning Zhang,Dong Yang,Ute Galm,Jane M. Coughlin,Zhinan Xu Mol. BioSyst., 2010,6, 349-356
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Albert P. Philipse,Bonny W. M. Kuipers,Agienus Vrij Faraday Discuss., 2015,181, 103-121
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S. Shantikumar,N. Satheeshkumar,B. Prasanth,A. Lingesh,David Paul,R. Srinivas Anal. Methods, 2015,7, 6198-6206
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Screenath P. Ravinathan,Lizhe Xue,Nan Li,Yingjian Zhang,Linzhu Zhou,Chengxi Cao,Xinyuan Zhu Chem. Commun., 2016,52, 7950-7953
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Dongxia Li,Junping Guo,Liang Zhao,Guoxian Zhang,Guiqin Yan RSC Adv., 2019,9, 31953-31959
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Hua Chun Zeng J. Mater. Chem. A, 2020,8, 12757-12766
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Na Yang,Ming Zhu,Guochao Xu,Ning Liu J. Mater. Chem. B, 2020,8, 3908-3917
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Han Jia,Xiangtao Bai,Lijuan Shi,Fei Lu,Liqiang Zheng Nanoscale, 2012,4, 3162-3167
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